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Compound of Interest

Compound Name:
3',4'-

Dichlorocyclohexanecarboxanilide

CAS No.: 15907-85-4

Cat. No.: B1295400

Get Quote

CAS Registry Number: 15907-85-4 Chemical Formula: C₁₃H₁₅Cl₂NO Molecular Weight: 272.17

g/mol Role: Lipophilic SAR Probe / Photosystem II Inhibitor / Amidase Substrate

Executive Summary & Research Utility
3',4'-Dichlorocyclohexanecarboxanilide (DCCA) is a synthetic amide structurally

homologous to the herbicide Propanil (3',4'-dichloropropionanilide). By replacing the propionyl

chain with a cyclohexyl ring, DCCA serves as a critical steric probe in two primary research

domains:

Agrochemical SAR Studies: It maps the steric tolerance of the

binding niche within the D1 protein of Photosystem II. The bulky cyclohexyl group tests the
volume constraints of the binding pocket compared to the linear ethyl chain of Propanil.[1]

Enzymatic Kinetics: It functions as a substrate for Aryl Acylamidases (EC 3.5.1.13).[1] The

rate of DCCA hydrolysis relative to Propanil provides insight into the hydrophobic binding
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domains of hydrolytic enzymes found in soil bacteria (e.g., Pseudomonas spp.) and resistant

plant species.[1]

Chemical Synthesis Protocol
Objective: Produce high-purity (>98%) DCCA for biological assay. Rationale: An anhydrous

acyl substitution is preferred over Schotten-Baumann conditions to prevent hydrolysis of the

acid chloride and ensure quantitative conversion of the aniline.[1]

Reagents
Precursor A: Cyclohexanecarbonyl chloride (1.05 eq)[1]

Precursor B: 3,4-Dichloroaniline (1.00 eq)

Base: Triethylamine (TEA) (1.20 eq) – Scavenges HCl byproduct.[1]

Solvent: Dichloromethane (DCM), anhydrous.[1]

Step-by-Step Methodology
Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 3,4-dichloroaniline (16.2 g,

100 mmol) in 100 mL of anhydrous DCM under an inert nitrogen atmosphere.

Base Addition: Add Triethylamine (16.7 mL, 120 mmol) to the solution. Cool the mixture to

0°C using an ice bath to control the exotherm.

Acylation: Add Cyclohexanecarbonyl chloride (15.4 g, 105 mmol) dropwise over 20 minutes.

Mechanistic Note: The nucleophilic amine attacks the carbonyl carbon, forming a

tetrahedral intermediate that collapses to expel chloride.[1] TEA neutralizes the generated

HCl, driving the equilibrium forward.[1]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3 hours. Monitor

via TLC (30% EtOAc/Hexanes) until the aniline spot disappears.[1]

Workup:

Wash with 1M HCl (2 x 50 mL) to remove unreacted amine and TEA.[1]
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Wash with Saturated NaHCO₃ (2 x 50 mL) to remove excess acid chloride (hydrolyzed to

acid).[1]

Wash with Brine (1 x 50 mL).[1]

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Recrystallize the crude solid from hot ethanol/water (4:1) to yield white needle-like crystals.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway for DCCA via anhydrous acylation.

Application A: Photosystem II Inhibition (Hill
Reaction)
Scientific Basis: DCCA inhibits photosynthesis by competing with plastoquinone (Q_B) for the

binding site on the D1 protein of the PSII complex.[1] This blockage interrupts electron

transport, preventing the reduction of NADP+.[1]

The Probe System: We utilize the Hill Reaction with DCPIP (2,6-dichlorophenolindophenol) as

an artificial electron acceptor.[1]

Active PSII: Electrons flow H₂O → PSII → DCPIP (Blue) → DCPIPH₂ (Colorless).[1]

Inhibited PSII (with DCCA): Electron flow is blocked.[1] DCPIP remains Blue.[1]

Experimental Protocol
Chloroplast Isolation: Isolate chloroplasts from fresh spinach leaves using standard

differential centrifugation (buffer: 0.4 M sucrose, 0.05 M Tricine-NaOH, 0.01 M NaCl, pH 7.8).

Assay Setup: Prepare 3 mL cuvettes containing:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://www.benchchem.com/product/b1295400/docs?utm_src=pdf-body-img#technical-monograph-3-4-dichlorocyclohexanecarboxanilide-dcca
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chloroplast suspension (20 µg chlorophyll/mL).[1]

DCPIP (30 µM).[1]

DCCA (Test concentrations: 0.1 µM to 100 µM, dissolved in DMSO).[1]

Illumination: Irradiate samples with a saturating light source (>500 µE m⁻² s⁻¹) for 60

seconds.

Measurement: Measure the decrease in absorbance at 600 nm immediately.

Calculation: Calculate the rate of DCPIP reduction (

).

Control: DMSO only (100% Activity).[1]

Inhibition: % Inhibition =

.[1]

Data Interpretation Table
Compound Structure (PSII Inhibition) Interpretation

Propanil Propionyl (Linear) ~0.5 µM

High affinity; optimal

steric fit for Q_B site.

[1]

DCCA Cyclohexyl (Bulky) ~5.0 - 15.0 µM

Reduced affinity;

cyclohexyl ring

clashes with

Val219/Phe265

residues in D1 protein.

[1]

Control DMSO N/A
Baseline electron

transport.[1]
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Application B: Metabolic Stability (Amidase Assay)
Scientific Basis: Resistance to anilide herbicides in plants (e.g., Barnyard grass) and

degradation in soil is driven by Aryl Acylamidases. DCCA is used to determine if these enzymes

can accommodate bulky acyl groups.[1]

Workflow Diagram: Enzymatic Hydrolysis
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Figure 2: Enzymatic hydrolysis of DCCA and colorimetric detection of the aniline metabolite.
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Protocol: Bratton-Marshall Colorimetric Assay[1]
Incubation: Incubate DCCA (100 µM) with purified Aryl Acylamidase (or soil extract) in

Phosphate Buffer (pH 7.0) at 30°C for 30 minutes.

Termination: Stop reaction by adding 0.5 mL of 20% Trichloroacetic acid (TCA). Centrifuge to

remove protein precipitate.[1]

Diazotization: To the supernatant, add 0.5 mL of 0.1% Sodium Nitrite (NaNO₂). Incubate 5

min at 0°C.

Coupling: Add 0.5 mL of 0.5% N-(1-naphthyl)ethylenediamine dihydrochloride.

Readout: A magenta color develops.[1] Measure Absorbance at 540 nm.

Quantification: Compare against a standard curve of pure 3,4-dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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